(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(2-phenylthiazol-4-yl)methanone

• IUPAC Name: [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C16H15N5O3S2/c1-20-10-17-19-16(20)26(23,24)12-7-21(8-12)15(22)13-9-25-14(18-13)11-5-3-2-4-6-11/h2-6,9-10,12H,7-8H2,1H3
• InChI Key: GYHWEDSXNGEKSM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C16H15N5O3S2
• Molecular Weight: 389.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a sulfonyl group, an azetidine ring, and a thiazole ring. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings suggests that it would have a fairly rigid structure. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the triazole ring might participate in reactions with electrophiles, while the sulfonyl group could potentially be reduced.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its melting point and decrease its solubility in water. The exact properties would need to be determined experimentally.

Scientific Research Applications

Nonlinear Optical (NLO) Properties

. Compound 7c exhibited significant linear polarizability and first/second hyperpolarizabilities, making it promising for nonlinear optical applications. These NLO properties suggest its potential use in optoelectronic devices.

Photocatalysis

. Investigating this compound’s photocatalytic behavior could lead to applications in environmental remediation, water purification, and solar energy conversion.

Antibacterial and Antifungal Agents

. By modifying the structure of this compound, researchers may discover new derivatives with enhanced antimicrobial properties.

Agrochemicals

. Investigating the effects of this compound on plant health, pest control, or crop yield could yield valuable insights.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Given the structural complexity of this compound, it could be of interest for further study. Potential areas of research could include exploring its synthesis, investigating its reactivity, and evaluating its potential applications.

Mechanism of Action

Target of action

Compounds containing the 1,2,4-triazole moiety are known to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules . The specific targets of (3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)(2-phenylthiazol-4-yl)methanone

Mode of action

The mode of action of a compound depends on its specific chemical structure and the biological target it interacts with. For 1,2,4-triazole derivatives, their mode of action can vary widely depending on the specific compound .

Biochemical pathways

The affected biochemical pathways would depend on the specific targets of the compound. As mentioned, 1,2,4-triazole derivatives can have a wide range of biological activities, and thus could potentially affect a variety of biochemical pathways .

Result of action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. These effects could potentially include a wide range of biological activities, as mentioned above .